Cas no 341011-40-3 (Methyl 2-(bromomethyl)-4-iodobenzoate)

• Product Name: Methyl 2-(bromomethyl)-4-iodobenzoate
• CAS No: 341011-40-3
• MF: C₉H₈BrIO₂
• MW: 354.967094421387
• MDL: MFCD28579866
• CID: 2944461
• PubChem ID: 12292331
• Update Time: 2025-05-24

Methyl 2-(bromomethyl)-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(bromomethyl)-4-iodobenzoate
• SY265276
• 2-(bromomethyl)-4-iodo-benzoic acid methyl ester
• Methyl 2-(bromomethyl)-4-iodobenzoate

• MDL： MFCD28579866
• Inchi： 1S/C9H8BrIO2/c1-13-9(12)8-3-2-7(11)4-6(8)5-10/h2-4H,5H2,1H3
• InChI Key： NOTJJRMYBQBRQJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OC)=C(CBr)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-(bromomethyl)-4-iodobenzoate

Methyl 2-(bromomethyl)-4-iodobenzoate

The compound Methyl 2-(bromomethyl)-4-iodobenzoate (CAS No. 341011-40-3) is a highly specialized organic molecule with significant applications in modern chemical research and industrial processes. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with both bromine and iodine atoms, making it a valuable tool in various fields such as pharmaceuticals, agrochemicals, and advanced materials. The presence of these halogen substituents imparts distinct electronic and steric properties, enabling its use in a wide range of chemical reactions and applications.

Recent advancements in synthetic chemistry have highlighted the importance of Methyl 2-(bromomethyl)-4-iodobenzoate in the development of novel drug delivery systems. Researchers have utilized its bromomethyl group as a reactive site for conjugation with biomolecules, such as antibodies or peptides, to create targeted drug delivery vehicles. These systems have shown promising results in preclinical studies, demonstrating enhanced specificity and reduced systemic toxicity compared to traditional delivery methods. The iodine substituent further enhances the molecule's versatility by serving as a radiotracer for imaging applications, enabling real-time monitoring of drug distribution within the body.

In the field of materials science, Methyl 2-(bromomethyl)-4-iodobenzoate has been employed as a precursor for the synthesis of advanced polymers and nanoparticles. Its ability to undergo controlled polymerization under specific conditions has led to the creation of biocompatible materials with tunable mechanical properties. These materials are being explored for applications in tissue engineering and regenerative medicine, where precise control over material properties is crucial for successful outcomes.

Another emerging application of Methyl 2-(bromomethyl)-4-iodobenzoate lies in its use as a building block for optoelectronic devices. The compound's electronic properties make it an ideal candidate for constructing organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that derivatives of this compound can significantly improve the efficiency and stability of these devices, paving the way for more sustainable and cost-effective energy solutions.

The synthesis of Methyl 2-(bromomethyl)-4-iodobenzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the bromomethyl group is typically achieved through nucleophilic substitution reactions, while the iodination step often employs electrophilic aromatic substitution strategies. These methods ensure high yields and excellent purity, making the compound suitable for both academic research and industrial-scale production.

From an environmental perspective, researchers are increasingly focusing on the sustainability aspects of Methyl 2-(bromomethyl)-4-iodobenzoate production. Efforts are being made to develop greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For instance, catalytic cross-coupling reactions using palladium catalysts have shown promise in achieving cleaner syntheses while maintaining product quality.

In conclusion, Methyl 2-(bromomethyl)-4-iodobenzoate stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and applied chemistry, positions it as a key player in driving innovation across industries. As research continues to uncover new applications and improve existing processes, this compound will undoubtedly remain at the forefront of chemical innovation.